Cas no 1285533-35-8 (4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol)
4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol is a nitro-substituted benzoxaborole derivative characterized by its unique oxaborole ring structure, which confers enhanced reactivity and stability. This compound is of particular interest in medicinal chemistry and materials science due to its ability to act as a versatile intermediate in the synthesis of boron-containing heterocycles. The nitro group at the 4-position enhances its electrophilic properties, making it useful in cross-coupling reactions and as a precursor for further functionalization. Its structural features also contribute to potential applications in antimicrobial and anti-inflammatory agent development. The compound exhibits good solubility in polar organic solvents, facilitating its use in various synthetic protocols.
![4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol structure](https://ossimg.kuujia.com/scimg/1286000/1285533-35-8x500.png)
1285533-35-8 structure
Product Name:4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol
- OR53169
- FCH1634491
- 4-nitro-1,3-dihydro-2,1-benzoxaborol-1-ol
- CID 91620192
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-4-nitro-
- A50950
- 1285533-35-8
- DA-39034
- 1-hydroxy-4-nitro-3H-2,1-benzoxaborole
- MFCD22393505
-
- Inchi： 1S/C7H6BNO4/c10-8-6-2-1-3-7(9(11)12)5(6)4-13-8/h1-3,10H,4H2
- InChI Key： RTDNSCFUOJSBLZ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2C1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 179.0389878g/mol
- Monoisotopic Mass: 179.0389878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 331.6±52.0 °C(Predicted)
- pka: 5.95±0.20(Predicted)
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR53169-100mg |
4-Nitro-2,1-benzoxaborol-1(3H)-ol |
1285533-35-8 | 100mg |
£210.00 | 2025-02-20 | ||
| Apollo Scientific | OR53169-250mg |
4-Nitro-2,1-benzoxaborol-1(3H)-ol |
1285533-35-8 | 250mg |
£337.00 | 2025-02-20 | ||
| Apollo Scientific | OR53169-1g |
4-Nitro-2,1-benzoxaborol-1(3H)-ol |
1285533-35-8 | 1g |
£884.00 | 2025-02-20 | ||
| Apollo Scientific | OR53169-5g |
4-Nitro-2,1-benzoxaborol-1(3H)-ol |
1285533-35-8 | 5g |
£2476.00 | 2025-02-20 | ||
| A2B Chem LLC | AX05832-100mg |
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol |
1285533-35-8 | 97% | 100mg |
$113.00 | 2024-04-20 | |
| A2B Chem LLC | AX05832-250mg |
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol |
1285533-35-8 | 97% | 250mg |
$181.00 | 2024-04-20 | |
| A2B Chem LLC | AX05832-1g |
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol |
1285533-35-8 | 97% | 1g |
$476.00 | 2024-04-20 | |
| A2B Chem LLC | AX05832-5g |
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol |
1285533-35-8 | 97% | 5g |
$1332.00 | 2024-04-20 | |
| abcr | AB601584-250mg |
4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol; . |
1285533-35-8 | 250mg |
€400.90 | 2025-04-21 | ||
| abcr | AB601584-1g |
4-Nitrobenzo[c][1,2]oxaborol-1(3H)-ol; . |
1285533-35-8 | 1g |
€949.40 | 2025-04-21 |
4-nitrobenzo[c][1,2]oxaborol-1(3H)-ol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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